Cas no 915976-85-1 (8-Bromo-7-chloro-2-methoxy-1,5naphthyridine-)

8-Bromo-7-chloro-2-methoxy-1,5naphthyridine- structure
915976-85-1 structure
Product Name:8-Bromo-7-chloro-2-methoxy-1,5naphthyridine-
CAS No:915976-85-1
MF:C9H6BrClN2O
MW:273.513740062714
CID:2125827
PubChem ID:51358223
Update Time:2024-12-09

8-Bromo-7-chloro-2-methoxy-1,5naphthyridine- Chemical and Physical Properties

Names and Identifiers

    • 8-bromo-7-chloro-2-methoxy-1,5-naphthyridine
    • 8-Bromo-7-chloro-2-methoxy-[1,5]naphthyridine
    • 8-Bromo-7-chloro-2-methoxy-1,5-naphthyridine (ACI)
    • 4-Bromo-3-chloro-6-methoxy-1,5-naphthyridine
    • 915976-85-1
    • AKOS015892442
    • SCHEMBL1075499
    • 1,5-Naphthyridine, 8-bromo-7-chloro-2-methoxy-
    • CS-0131395
    • 8-Bromo-7-chloro-2-(methyloxy)-1,5-naphthyridine
    • DB-342093
    • E80497
    • XZFOYBCRHMSKFH-UHFFFAOYSA-N
    • 8-Bromo-7-chloro-2-methoxy-1,5naphthyridine-
    • Inchi: 1S/C9H6BrClN2O/c1-14-7-3-2-6-9(13-7)8(10)5(11)4-12-6/h2-4H,1H3
    • InChI Key: XZFOYBCRHMSKFH-UHFFFAOYSA-N
    • SMILES: ClC1C(Br)=C2C(C=CC(OC)=N2)=NC=1

Computed Properties

  • Exact Mass: 271.93520g/mol
  • Monoisotopic Mass: 271.93520g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 35Ų

8-Bromo-7-chloro-2-methoxy-1,5naphthyridine- Pricemore >>

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8-Bromo-7-chloro-2-methoxy-1,5naphthyridine- Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Diphenyl ether ;  250 °C
2.1 Reagents: Chlorosuccinimide Solvents: Acetic acid
3.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ;  0 °C
Reference
Tricyclic 1,5-naphthyridinone oxabicyclooctane-linked novel bacterial topoisomerase inhibitors as broad-spectrum antibacterial agents-SAR of left-hand-side moiety
Singh, Sheo B.; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(9), 1831-1835

Production Method 2

Reaction Conditions
1.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ;  0 °C
Reference
Tricyclic 1,5-naphthyridinone oxabicyclooctane-linked novel bacterial topoisomerase inhibitors as broad-spectrum antibacterial agents-SAR of left-hand-side moiety
Singh, Sheo B.; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(9), 1831-1835

Production Method 3

Reaction Conditions
1.1 Reagents: Chlorosuccinimide Solvents: Acetic acid
2.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ;  0 °C
Reference
Tricyclic 1,5-naphthyridinone oxabicyclooctane-linked novel bacterial topoisomerase inhibitors as broad-spectrum antibacterial agents-SAR of left-hand-side moiety
Singh, Sheo B.; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(9), 1831-1835

Production Method 4

Reaction Conditions
1.1 Solvents: Ethanol ;  reflux
2.1 Solvents: Diphenyl ether ;  250 °C
3.1 Reagents: Chlorosuccinimide Solvents: Acetic acid
4.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ;  0 °C
Reference
Tricyclic 1,5-naphthyridinone oxabicyclooctane-linked novel bacterial topoisomerase inhibitors as broad-spectrum antibacterial agents-SAR of left-hand-side moiety
Singh, Sheo B.; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(9), 1831-1835

Production Method 5

Reaction Conditions
1.1 Reagents: Calcium chloride Catalysts: Iron Solvents: Ethanol
2.1 Solvents: Ethanol ;  reflux
3.1 Solvents: Diphenyl ether ;  250 °C
4.1 Reagents: Chlorosuccinimide Solvents: Acetic acid
5.1 Reagents: Phosphorus tribromide Solvents: Dimethylformamide ;  0 °C
Reference
Tricyclic 1,5-naphthyridinone oxabicyclooctane-linked novel bacterial topoisomerase inhibitors as broad-spectrum antibacterial agents-SAR of left-hand-side moiety
Singh, Sheo B.; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(9), 1831-1835

8-Bromo-7-chloro-2-methoxy-1,5naphthyridine- Raw materials

8-Bromo-7-chloro-2-methoxy-1,5naphthyridine- Preparation Products

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